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Compound of Interest

Compound Name: Reactive Brown 18

Cat. No.: B1172410

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview of C.I. Reactive Brown 18 (CAS No. 12225-73-
9), a vinyl sulfone-type reactive dye, for the coloration of cellulosic materials such as cotton,
linen, and viscose. The information is intended to support research and development activities
requiring precise and repeatable application protocols.

Introduction and Properties

C.l. Reactive Brown 18 is a synthetic organic dye belonging to the double azo, metal-complex
class.[1][2][3] Its defining characteristic is the presence of a reactive group, typically a
sulfatoethylsulfone (SES) group, which can form a stable, covalent bond with the hydroxyl
groups of cellulosic fibers under alkaline conditions.[1][3] This covalent linkage is the basis for
the dye's excellent wash fastness and overall durability.[1] The dye is also known by trade
names such as Remazol Brown GR.[1][4][5] It appears as a brown powder with good solubility
in water, a crucial property for its application in printing pastes.[1]

Chemical and Physical Properties
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Property Description

C.I. Name Reactive Brown 18

CAS Number 12225-73-9[1][6]

Molecular Structure Double azo, metal-complex[2][3]

Vinyl Sulfone (typically as B-sulfatoethylsulfone)
[11[3]

Reactive Group

Appearance Brown powder or crystalline solid[1]

Solubility in Water Good; reported as 100 g/L at 30°C.[7]

] o Printing and dyeing of cotton and other
Primary Application o
cellulosic fibers.[1]

Hue Red-light brown[2][8]

Mechanism of Action: Dye-Fiber Fixation

The fixation of Reactive Brown 18 to cellulosic fibers is a two-step process involving the
activation of the reactive group followed by a nucleophilic reaction with the cellulose polymer.

» Activation: In the presence of an alkali (e.g., sodium carbonate or sodium bicarbonate), the
stable (3-sulfatoethylsulfone group undergoes an elimination reaction to form the highly
reactive vinyl sulfone (VS) group.

o Covalent Bonding: The activated vinyl sulfone group then acts as an electrophile. The
hydroxyl groups on the cellulose chain, activated to cellulosate ions (Cell-O~) by the alkali,
act as nucleophiles. These cellulosate ions attack the double bond of the vinyl sulfone group,
forming a strong and stable ether linkage (covalent bond) between the dye molecule and the
fiber.

A competing reaction is the hydrolysis of the vinyl sulfone group with water (OH~ ions), which
deactivates the dye, making it unable to react with the fiber. Optimizing reaction conditions (pH,
temperature, time) is crucial to maximize fixation efficiency and minimize hydrolysis.
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Caption: Fixation mechanism of a vinyl sulfone reactive dye on cellulose.

Experimental Protocols

The following protocols outline a standard procedure for printing on 100% cotton fabric using
Reactive Brown 18. Adjustments may be necessary based on the specific substrate and
equipment.

Materials and Reagents

e Substrate: Scoured and bleached 100% cotton fabric

o Dye: Reactive Brown 18 powder

» Urea: Chemical grade, acts as a humectant and dye-solubilizing agent.

e Thickener: Sodium alginate (medium viscosity) or a suitable synthetic thickener.
o Alkali: Sodium carbonate (soda ash) or sodium bicarbonate.

e Resist Salt: Sodium m-nitrobenzenesulfonate (optional, anti-reducing agent).

» Washing Agents: Non-ionic detergent, acetic acid.
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Preparation of Printing Paste

A typical recipe for a 100-part printing paste is provided below. The concentration of the dye

can be adjusted to achieve the desired shade depth.

Component Quantity (parts by weight) Purpose
Reactive Brown 18 2-4 Colorant
Increases dye solubility and
Urea 5-10 moisture retention for fixation.
[°]
Hot Water (60-70°C) 25 To dissolve dye and urea
Thickener Stock (e.g., 4% 50 - 60 Provides viscosity for sharp
Sodium Alginate) print definition.
] Alkali to catalyze the dye-fiber
Sodium Carbonate 1-2 ]
reaction.
_ Prevents reduction of the dye
Resist Salt 1-2 ) ] ]
during steaming (optional).
Balancing Water to 100 Adjusts final viscosity.
Total 100
Procedure:

e In a beaker, create a smooth paste of the Reactive Brown 18 powder with a small amount of

cold water.

e Add the Urea and the specified amount of hot water. Stir until the dye and urea are

completely dissolved.

o Gradually add the dissolved dye solution to the thickener stock with constant, vigorous

stirring to ensure a homogeneous mixture.

e Add the resist salt (if used) and balancing water, and mix thoroughly.
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e Crucially, add the sodium carbonate (alkali) just before printing to avoid premature hydrolysis
of the dye in the paste. Stir well to ensure even distribution.

Printing and Fixation Workflow

The overall process from fabric preparation to finished print follows a defined sequence to
ensure optimal color yield and fastness.
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1. Fabric Preparation
(Scour & Bleach)

2. Print Paste Preparation

:

3. Paste Application
(Screen/Block Printing)

:

4. Drying
(Air Dry or Hot Air at 80°C)

5. Fixation

(Steaming at 102-105°C for 10-15 min)

6. Rinsing
(Cold & Hot Water)

7. Soaping

(Boil with 2 g/L non-ionic detergent)

8. Final Rinse & Neutralization
(Hot water, then cold with acetic acid)

:

9. Drying
(Final Printed Fabric)

Click to download full resolution via product page

Caption: Experimental workflow for printing on cellulosic fibers.
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Post-Printing Wash-Off Procedure

The wash-off process is critical to remove unfixed, hydrolyzed dye and residual chemicals,
ensuring high wet fastness and a clear background.

Cold Rinse: Rinse the printed and steamed fabric thoroughly under cold running water to
remove the thickener and other auxiliaries.

e Hot Rinse: Rinse with hot water (60-70°C).

e Soaping: Wash the fabric at a boil (95-100°C) for 10-15 minutes in a solution containing 2 g/L
of a non-ionic detergent. This step removes the unfixed, hydrolyzed dye.

» Rinse and Neutralize: Rinse again with hot water, followed by a cold water rinse. A final rinse
with a very dilute acetic acid solution (0.5 g/L) can be used to neutralize any residual alkali.

e Drying: Dry the final fabric.

Performance Data and Fastness Properties

The following table summarizes the typical fastness properties of Reactive Brown 18 on cotton,
as reported by various suppliers. Ratings are based on standard ISO test methods, where 5 is
excellent and 1 is poor.
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Fastness Property Test Method Rating
Light Fastness ISO 105-B02 5-6[2][7]
Washing Fastness (95°C) ISO 105-C06

- Change in Shade 4-5[2]

- Staining on Cotton 4-5[2][7]

Perspiration Fastness (Acid) ISO 105-E04

- Change in Shade 42]

- Staining on Cotton 3[2]

Rubbing Fastness ISO 105-X12

- Dry 5

- Wet 5

Visualization of Generalized Structure

The exact chemical structure of most commercial dyes, including Reactive Brown 18, is often
proprietary. However, it is known to be a metal-complexed double azo dye containing a vinyl
sulfone reactive group. The diagram below represents a generalized structure for such a dye.

Caption: Generalized structure of a vinyl sulfone type reactive dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in Cellulosic Fiber Printing]. BenchChem, [2025]. [Online PDF]. Available at:
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cellulosic-fibre-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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